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Compound of Interest

Compound Name: Boc-D-Ser(Tos)-O-Bzl

Cat. No.: B129715 Get Quote

Essential Safety and Handling Guide for Boc-D-
Ser(Tos)-O-Bzl
Disclaimer: A specific Safety Data Sheet (SDS) for Boc-D-Ser(Tos)-O-Bzl was not located.

The following guidance is based on the safety information for the closely related compounds,

Boc-D-Ser(Bzl)-OH and N-Boc-D-serine benzyl ester. It is imperative to conduct a thorough risk

assessment before handling this chemical and to consult with your institution's environmental

health and safety department.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Boc-D-Ser(Tos)-O-Bzl. The following procedures are

designed to ensure safe handling, storage, and disposal of this compound.

I. Personal Protective Equipment (PPE)
When handling Boc-D-Ser(Tos)-O-Bzl, a comprehensive approach to personal protection is

essential to minimize exposure and ensure laboratory safety. The following table summarizes

the required personal protective equipment.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles are

required. A face shield should

be worn over safety glasses if

there is a risk of splashing.

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves are

suitable for short-term

protection.[1] Glove selection

should be based on a thorough

hazard assessment.[2]

Body Protection Laboratory Coat

A flame-retardant lab coat,

such as Nomex®, should be

worn and fully buttoned.

Respiratory Protection N95 Dust Mask

A NIOSH-approved N95 dust

mask or higher is

recommended, especially

when handling the powder

form to avoid inhalation.

Footwear Closed-toe Shoes
Shoes must fully cover the

feet.

II. Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for the safe handling of Boc-D-Ser(Tos)-O-
Bzl.

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.

Confirm all necessary PPE is available and in good condition.

Handling the Compound:
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Work exclusively within a well-ventilated chemical fume hood.

When weighing or transferring the solid, use caution to avoid generating dust.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.[3]

In Case of Exposure:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation occurs,

seek medical advice.[3]

Inhalation: Move to fresh air. If you feel unwell, call a poison center or physician.

Ingestion: If swallowed, seek immediate medical attention.[3]

III. Disposal Plan
Proper disposal of Boc-D-Ser(Tos)-O-Bzl and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Chemical: Dispose of in accordance with local, state, and federal regulations. This

may involve collection in a designated, labeled waste container for chemical waste.

Contaminated PPE: Used gloves and other disposable PPE should be collected in a sealed

bag and disposed of as chemical waste.

Empty Containers: Do not reuse empty containers. Dispose of them as chemical waste.

IV. Chemical and Physical Properties
The following table summarizes key quantitative data for the related compound, N-Boc-D-

serine benzyl ester.
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Property Value

Molecular Formula C15H21NO5

Molecular Weight 295.33 g/mol [3]

Melting Point 66-70°C[3]

Storage Temperature 2-8°C, under inert gas (Nitrogen or Argon)[3]

Visualizing the Safe Handling Workflow
The following diagram illustrates the logical flow of operations for safely handling Boc-D-
Ser(Tos)-O-Bzl.
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Preparation
- Verify fume hood function

- Inspect PPE
- Locate safety equipment

Don Personal Protective Equipment
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- N95 Mask

Handling in Fume Hood
- Weigh/transfer carefully
- Keep container closed

Post-Handling
- Clean work area

- Decontaminate equipment

Emergency Response
(If exposure occurs)

Waste Disposal
- Segregate chemical waste

- Dispose of contaminated PPE

Doff PPE
- Remove gloves first

- Wash hands thoroughly

First Aid
- Eye wash
- Skin wash

- Seek medical attention

Click to download full resolution via product page

Caption: Safe handling workflow for Boc-D-Ser(Tos)-O-Bzl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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